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Compound of Interest

Compound Name: 2,3-Dichloropropanal

Cat. No.: B154343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,3-Dichloropropanal is a chlorinated aldehyde of environmental interest, primarily recognized

as a transient intermediate in the microbial degradation of the persistent groundwater

contaminant 1,2,3-trichloropropane (TCP). Due to its reactive nature and status as an

intermediate, comprehensive data on its standalone environmental fate are scarce. This

technical guide synthesizes the available information on the physicochemical properties, abiotic

and biotic degradation pathways, and environmental partitioning of 2,3-Dichloropropanal.
Where direct data is unavailable, this guide draws upon information for analogous compounds

and outlines standardized experimental protocols for its characterization. This document aims

to provide a thorough understanding for researchers and professionals involved in

environmental science and drug development.

Physicochemical Properties of 2,3-Dichloropropanal
A summary of the key physicochemical properties of 2,3-Dichloropropanal is presented in

Table 1. These properties are crucial for predicting its behavior and transport in the

environment.
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Property Value Reference

Chemical Formula C₃H₄Cl₂O [1]

Molecular Weight 126.97 g/mol [2]

CAS Number 10140-89-3 [2]

Appearance Colorless liquid (presumed) [3]

Boiling Point 48 °C at 14 Torr [4]

Density 1.426 g/cm³ at 0 °C [4]

Vapor Pressure 3.26 mmHg at 25 °C [4]

Flash Point 54.7 °C [4]

XLogP3 1.03 [4]

Water Solubility

Data not available; likely

moderate solubility based on

structure.

Henry's Law Constant

Data not available; expected to

be moderately volatile from

water.

Abiotic Degradation
Abiotic degradation processes, including hydrolysis and photolysis, are significant determinants

of the environmental persistence of organic compounds.

Hydrolysis
Direct experimental data on the hydrolysis rate of 2,3-Dichloropropanal is not readily available

in the literature. However, as a chlorinated aldehyde, it is expected to undergo hydrolysis. The

rate of hydrolysis is likely to be pH-dependent. For comparison, the related compound 1,3-

dichloropropene has a hydrolysis half-life of 9.8 days at 20°C in deionized water[5]. Given the

reactivity of the aldehyde functional group, the hydrolysis rate of 2,3-Dichloropropanal may be

significant under certain environmental conditions.
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A standardized method for determining the rate of hydrolysis as a function of pH is outlined in

the OECD Test Guideline 111[6][7][8]. A general workflow for such an experiment is depicted

below.
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Preparation

Incubation

Analysis

Data Processing

Prepare stock solution of 2,3-Dichloropropanal

Add test substance to buffer solutions

Prepare sterile aqueous buffer solutions (pH 4, 7, 9)

Incubate in the dark at a constant temperature (e.g., 25°C)

Withdraw samples at timed intervals

Analyze for 2,3-Dichloropropanal and degradation products

Plot concentration vs. time

Calculate rate constants and half-lives

1,2,3-Trichloropropane (TCP) 2,3-Dichloro-1-propanolMonooxygenase 2,3-DichloropropanalAlcohol Dehydrogenase

2-ChloroacroleinNon-enzymatic decomposition

Further Degradation ProductsEnzymatic Degradation
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Preparation

Equilibration

Analysis

Calculation

Prepare and characterize soil samples

Mix soil and test solution

Prepare aqueous solutions of 2,3-Dichloropropanal

Equilibrate by shaking at a constant temperature

Separate soil and aqueous phases (centrifugation)

Analyze the concentration in the aqueous phase

Calculate the amount sorbed to soil

Calculate Kd and Koc values

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.researchgate.net/publication/353816636_Analytical_Method_Development_and_Validation_for_the_Quantification_of_Metaldehyde_in_Soil
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloropropionaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloropropionaldehyde
https://pubmed.ncbi.nlm.nih.gov/8599034/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=100018S4.TXT
https://pubmed.ncbi.nlm.nih.gov/15074813/
https://pubmed.ncbi.nlm.nih.gov/15074813/
https://www.oecd.org/en/publications/test-no-111-hydrolysis-as-a-function-of-ph_9789264069701-en.html
https://www.oecd.org/en/publications/2004/11/test-no-111-hydrolysis-as-a-function-of-ph_g1gh28db.html
http://files.chemicalwatch.com/OECD%20tests%20methods%20%282%29.pdf
https://www.benchchem.com/product/b154343#environmental-fate-and-degradation-of-2-3-dichloropropanal
https://www.benchchem.com/product/b154343#environmental-fate-and-degradation-of-2-3-dichloropropanal
https://www.benchchem.com/product/b154343#environmental-fate-and-degradation-of-2-3-dichloropropanal
https://www.benchchem.com/product/b154343#environmental-fate-and-degradation-of-2-3-dichloropropanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154343?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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